Cas no 1186647-99-3 ((3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride)

• Product Name: (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride
• CAS No: 1186647-99-3
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4684256
• Update Time: 2025-10-21

(3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((3R,4S)-3-Methylpyrrolidine-3,4-diyl)dimethanol
• [(3R,4S)-3-methylpyrrolidine-3,4-diyl]dimethanol
• STK505826
• 3,4-pyrrolidinedimethanol, 3-methyl-, (3R,4S)-, hydrochloride
• (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride

• Inchi： 1S/C7H15NO2/c1-7(5-10)4-8-2-6(7)3-9/h6,8-10H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： ZGZYWMLVAIPHPP-NKWVEPMBSA-N
• SMILES： OC[C@@]1(C)CNC[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Topological Polar Surface Area: 52.5

Additional information on (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride

Comprehensive Overview of (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride (CAS No. 1186647-99-3)

The compound (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride (CAS No. 1186647-99-3) is a chiral pyrrolidine derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances its solubility and stability, which is critical for formulation and handling in laboratory settings.

In recent years, the demand for chiral building blocks like (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride has surged due to their role in drug discovery and development. Researchers are particularly interested in its potential for designing central nervous system (CNS) therapeutics, given the pyrrolidine scaffold's prevalence in neuromodulators. The compound's methyl and dimethanol substituents offer versatility for further derivatization, aligning with trends in fragment-based drug design.

From a synthetic chemistry perspective, the stereoselective preparation of this compound is a topic of interest. Modern asymmetric catalysis techniques, such as enzymatic resolution or transition-metal-catalyzed reactions, are often employed to achieve high enantiomeric purity. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods, which minimize waste and improve efficiency.

The physicochemical properties of CAS No. 1186647-99-3 are also noteworthy. Its hydrochloride salt form typically exhibits improved crystallinity, facilitating purification and characterization via techniques like X-ray diffraction (XRD) and nuclear magnetic resonance (NMR). These properties are crucial for quality control in industrial-scale production, where reproducibility is paramount.

Another emerging application of (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride lies in peptide mimetics. The pyrrolidine ring can mimic proline residues in peptides, enabling the development of metabolically stable analogs. This is particularly relevant in the context of peptide-based therapeutics, a rapidly growing segment in biopharmaceuticals.

For researchers sourcing this compound, it’s essential to verify suppliers who provide high-purity (>98%) material with documented chiral HPLC or optical rotation data. Batch-to-batch consistency is critical, especially for regulatory submissions in drug development. The compound’s stability under various storage conditions (e.g., temperature, humidity) should also be evaluated to ensure long-term usability.

In summary, (3R,4S)-3-Methylpyrrolidine-3,4-diyldimethanol hydrochloride (CAS No. 1186647-99-3) represents a multifaceted tool for medicinal chemists and material scientists. Its structural features bridge gaps between small-molecule and peptide-based drug design, while its synthetic accessibility supports scalable production. As the pharmaceutical industry continues to prioritize chirality and molecular complexity, this compound is poised to remain a key player in innovative research.